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Hazard Identification & Handling Precautions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

2-Bromobutanenitrile is a hazardous chemical that requires careful handling. The table below summarizes

its Globally Harmonized System (GHS) of Classification and Labelling hazards and precautions [1].

Hazard GHS Hazard .
Precautionary Measures
Category Statements
Acute H301: Toxic if P264, P270, P301+P310, P321, P330: Wash hands/face thoroughly
Toxicity swallowed after handling. Do not eat, drink, or smoke when using. IF
(Oral) SWALLOWED: Immediately call a poison center or doctor/physician.

Rinse mouth. Specific treatment is needed (see a doctor).

| Skin Corrosion/Irritation | H314: Causes severe skin burns and eye damage H315: Causes skin irritation |
P264, P280, P363: Wash skin thoroughly after handling. Wear protective gloves/eye protection/face
protection. Wash contaminated clothing before reuse. | | Serious Eye Damage/Irritation | H319: Causes
serious eye irritation | P264, P305+P351+P338: Wash hands thoroughly after handling. IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses if present and easy to do - continue rinsing.
| | Respiratory Irritation | H335: May cause respiratory irritation | P261, P271: Avoid breathing

dust/fume/gas/mist/vapors/spray. Use only in a well-ventilated area. |

Additional Physical & Chemical Properties [2] [1]:

¢ Physical Form: Liquid [2]
e Boiling Point: 69-73 °C at 10 Torr [1]
e Density: 1.4766 g/cm3 [1]
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e Storage Temperature: 4°C [2]

Safe Handling & Emergency Procedures

General Handling Guidelines

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat [1].

¢ Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors or
mists [1].

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled. Wash hands
thoroughly after handling [1].

First-Aid Measures

e IF SWALLOWED: Immediately call a poison center or doctor/physician. Do NOT induce vomiting.
Rinse the mouth [1].

¢ IF ON SKIN: Take off contaminated clothing immediately. Wash skin with plenty of soap and water.
Wash contaminated clothing before reuse. Get medical attention if irritation occurs [1].

e IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention [1].

¢ IF INHALED: Move the affected person to fresh air and keep them in a comfortable position for
breathing. Call a doctor if symptoms occur [1].

Storage and Disposal

e Storage: Store locked up in a cool place (recommended at 4°C) [2] [1].
o Disposal: Dispose of contents and container in accordance with all applicable local, national, and
international regulations [1].

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for safely handling 2-Bromobutanenitrile in a

laboratory setting.
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Start Experiment
with 2-Bromobutanenitrile

Click to download full resolution via product page

Logical Workflow for Handling 2-Bromobutanenitrile
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Frequently Asked Questions (FAQS)

Q1: At what temperature should I store 2-Bromobutanenitrile, and why? It is recommended to store 2-
Bromobutanenitrile at 4°C [2]. Storing chemicals at controlled, often cooler, temperatures helps maintain

their stability and can reduce the risk of decomposition or the generation of hazardous vapors.

Q2: What is the most critical precaution to take when handling this compound? All precautions are
critical, but particular emphasis must be placed on preventing skin and eye contact, as it causes severe skin
burns and eye damage (H314) [1]. Therefore, the consistent and correct use of gloves and eye protection is

non-negotiable.

Q3: I cannot find a detailed experimental protocol for my reaction using 2-Bromobutanenitrile. Where
should I look? The provided search results do not contain detailed synthetic protocols for this specific
compound. For reaction-specific procedures, it is recommended to consult specialized scientific literature,

such as reaction databases (e.g., Reaxys, SciFinder) or primary research journals.

Key Safety Summary

This guide is based on available hazard data. Always consult the specific Safety Data Sheet (SDS) from your

supplier before use.

e Primary Hazards: Toxic if swallowed, causes severe skin burns and eye damage.

¢ Key Precautions: Use full PPE (gloves, goggles), work in a fume hood, and prohibit eating/drinking
in the lab.

e Emergency Focus: Immediate medical attention is required for ingestion or contact with eyes/skin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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